1-methyl-5-((trimethylsilyl)ethynyl)-1H-imidazole
Description
The compound “1-methyl-5-((trimethylsilyl)ethynyl)-1H-imidazole” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms. The imidazole ring is a common component of many important biological molecules, including the amino acid histidine and the nucleotide bases adenine and guanine .
Molecular Structure Analysis
The molecular structure of “1-methyl-5-((trimethylsilyl)ethynyl)-1H-imidazole” would likely be characterized by the presence of the imidazole ring, with a methyl group attached to one of the nitrogen atoms and a trimethylsilyl ethynyl group attached to a carbon atom .Chemical Reactions Analysis
Again, while specific reactions involving “1-methyl-5-((trimethylsilyl)ethynyl)-1H-imidazole” are not available, imidazole compounds are generally known to participate in a variety of chemical reactions. These can include electrophilic and nucleophilic substitutions, and reactions with acids and bases .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-methyl-5-((trimethylsilyl)ethynyl)-1H-imidazole” would depend on factors like its molecular structure and the nature of its constituent atoms. These properties could include things like its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals .Safety And Hazards
Future Directions
The future directions for research on “1-methyl-5-((trimethylsilyl)ethynyl)-1H-imidazole” would likely depend on the results of initial studies on its properties and potential applications. Given the importance of imidazole compounds in biology and medicine, it’s possible that this compound could have interesting biological activity .
properties
CAS RN |
480439-45-0 |
|---|---|
Product Name |
1-methyl-5-((trimethylsilyl)ethynyl)-1H-imidazole |
Molecular Formula |
C9H14N2Si |
Molecular Weight |
178.31 g/mol |
IUPAC Name |
trimethyl-[2-(3-methylimidazol-4-yl)ethynyl]silane |
InChI |
InChI=1S/C9H14N2Si/c1-11-8-10-7-9(11)5-6-12(2,3)4/h7-8H,1-4H3 |
InChI Key |
ZNCKMUMVQDCZBO-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=NC=C1C#C[Si](C)(C)C |
Origin of Product |
United States |
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![2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide](/img/structure/B8816231.png)
